1-(2-Chloro-5-fluorophenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-(2-chloro-5-fluorophenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H11Cl2F/c13-7-11-4-12(5-11,6-11)9-3-8(15)1-2-10(9)14/h1-3H,4-7H2
• InChI Key: TYJJELWOTXHDEU-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC(=C3)F)Cl)CCl
• Molecular Formula: C12H11Cl2F
• Molecular Weight: 245.12 g/mol

Description

“1-(2-Chloro-5-fluorophenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane” is a derivative of bicyclo[1.1.1]pentane (BCP). BCPs have been demonstrated to be bioisosteres of the phenyl ring. They have been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring.

Synthesis Analysis

A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed. A continuous flow process to generate [1.1.1]propellane on demand has been presented, which can directly be derivatised into various BCP species. This was realised in throughputs up to 8.5 mmol h−1 providing an attractive and straightforward access to gram quantities of selected BCP building blocks.

Future Directions

The development of a practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) should ease the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs. This work is expected to have a significant impact on drug discovery.